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Compound of Interest

Compound Name:
3-(2-Bromophenyl)-2H-chromen-2-

one

Cat. No.: B15228818

Get Quote

Chemical Identity & Core Data[2][3][4]
3-(2-Bromophenyl)coumarin is a 3-arylcoumarin derivative characterized by a coumarin (2H-

chromen-2-one) scaffold substituted at the C3 position with an ortho-brominated phenyl ring.[1]

[2] This steric bulk at the ortho position influences the planarity of the molecule, affecting its

fluorescence quantum yield and binding affinity in biological targets compared to its para-

substituted counterparts.[1][2]
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Parameter Value

Chemical Name 3-(2-Bromophenyl)-2H-chromen-2-one

CAS Number
378236-90-9 (Note: Rare/Catalog specific; verify

with vendor)

Molecular Formula C₁₅H₉BrO₂

Molecular Weight 301.14 g/mol

Exact Mass 299.9786 Da

SMILES O=C1OC2=CC=CC=C2C=C1C3=CC=CC=C3Br

IUPAC Name 3-(2-bromophenyl)chromen-2-one

Calculated Physicochemical Properties (In Silico)
These values are critical for assessing drug-likeness (Lipinski's Rule of 5).[1]

Property Value Context

XLogP3 ~4.1

High lipophilicity; likely

permeable but low aqueous

solubility.[1][2]

TPSA 26.30 Å²

Excellent membrane

permeability predicted (<140

Å²).[1][2]

H-Bond Donors 0
Lacks classic donor groups

(OH, NH).[1][2]

H-Bond Acceptors 2
Carbonyl and ether oxygen.[1]

[2]

Rotatable Bonds 1

Restricted rotation due to

ortho-bromo steric hindrance.

[1][2]
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Synthesis Protocols
Two primary methodologies are recommended for the synthesis of 3-(2-

Bromophenyl)coumarin. The Perkin Condensation is cost-effective for gram-scale synthesis,

while the Suzuki-Miyaura Coupling offers higher precision for library generation.[1][2]

Method A: Perkin Condensation (Classic Route)
This method utilizes the condensation of salicylaldehyde with an arylacetic acid derivative.[1][2]

Reagents: Salicylaldehyde, 2-Bromophenylacetic acid, Acetic Anhydride (

), Triethylamine (

) or Sodium Acetate (

).[1]

Conditions: Reflux at 140–150°C for 8–12 hours.[1][2]

Protocol:

Charge: In a round-bottom flask, combine Salicylaldehyde (10 mmol) and 2-

Bromophenylacetic acid (10 mmol).

Activate: Add Acetic Anhydride (30 mmol) and Triethylamine (15 mmol).

Reflux: Heat the mixture to 140°C under a drying tube (calcium chloride) to exclude

moisture. Monitor by TLC (Hexane:Ethyl Acetate 4:1).[1][2]

Work-up: Pour the hot reaction mixture into crushed ice/water. Hydrolyze excess anhydride.

[2]

Purification: The precipitate is filtered, washed with water, and recrystallized from ethanol.[2]

Method B: Suzuki-Miyaura Cross-Coupling (Modern
Route)
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This route is preferred when 3-bromocoumarin is available, allowing for modular attachment of

various aryl groups.[1][2]

Reagents: 3-Bromocoumarin, 2-Bromophenylboronic acid (or 2-Chlorophenylboronic acid if

selective coupling is required),

(5 mol%),

(2 eq).[1]

Solvent: Toluene/Ethanol/Water (4:1:1) or Dioxane.[2]

Conditions: Reflux (90–100°C) for 4–6 hours under inert atmosphere (

or

).

Protocol:

Degas: Purge solvents with nitrogen for 15 minutes.

Mix: Dissolve 3-Bromocoumarin (1.0 eq) and 2-Bromophenylboronic acid (1.1 eq) in the

solvent mixture.

Catalyze: Add

and

.[1][2]

React: Heat to reflux.[1][2] The reaction typically completes rapidly compared to Perkin

condensation.[2]

Isolate: Extract with ethyl acetate, dry over

, and purify via silica gel column chromatography.

Mechanistic Visualization[1]
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Figure 1: Dual synthetic pathways for 3-(2-Bromophenyl)coumarin. Method A utilizes classical

condensation, while Method B employs palladium-catalyzed cross-coupling.[1]

Applications & Biological Relevance[1][3][5][11][13]
[14][15]
The 3-arylcoumarin scaffold is a "privileged structure" in medicinal chemistry, often serving as a

bioisostere for flavonoids and isoflavones.[2]

Anticoagulant Activity
Derivatives of 3-phenylcoumarin are structural analogs of Warfarin.[2] The 2-bromo substituent

provides steric locking, which may alter binding kinetics to Vitamin K Epoxide Reductase
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(VKOR).[1][2]

Monoamine Oxidase (MAO) Inhibition
3-Arylcoumarins have shown potency as MAO-B inhibitors, relevant for Parkinson's disease

therapy.[1][2] The lipophilicity (LogP ~4.[2]1) suggests good Blood-Brain Barrier (BBB)

penetration, a requirement for CNS drugs.[1]

Fluorescent Probes
While 3-phenylcoumarin is fluorescent, the heavy atom effect of the bromine at the ortho

position typically quenches fluorescence via intersystem crossing (ISC).[1] This property makes

the molecule useful as a precursor for Suzuki-based polymerization or as a non-fluorescent

reference standard in photophysical studies.[1][2]

Structure-Activity Relationship (SAR) Logic[1][2][15]
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Figure 2: Structure-Activity Relationship (SAR) map highlighting the functional impact of the

ortho-bromo substituent.[1]

Safety & Handling (SDS Summary)
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Signal Word: Warning

Hazard Statements:

H302: Harmful if swallowed.[2]

H315: Causes skin irritation.[2][3]

H319: Causes serious eye irritation.[2][3]

H335: May cause respiratory irritation.[2][3]

Handling: Use in a fume hood.[1][2] Avoid dust formation.[2][3]

Storage: Store at room temperature (15–25°C), dry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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